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Compound of Interest

Compound Name: D77

Cat. No.: B15565848 Get Quote

The proper disposal of chemical substances is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the

disposal of D77, identified as Delta D77 Nut Grade Adhesive. Adherence to these protocols is

essential for researchers, scientists, and drug development professionals to ensure a safe

working environment and compliance with regulations.

The primary hazardous components in Delta D77 Nut Grade Adhesive are Polyglycol

dimethacrylate and Cumene hydroperoxide.[1] These substances contribute to the product's

classification as a skin and respiratory sensitizer, a serious eye irritant, and harmful to aquatic

life with long-lasting effects.[1] Therefore, D77 must be treated as hazardous waste and

disposed of accordingly.

Hazard Identification and Data Summary
A thorough understanding of the hazards associated with D77 is the first step in its safe

management. The following table summarizes the key hazard information provided in the

Safety Data Sheet (SDS).
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Hazard Classification GHS Hazard Statement Precautionary Statement

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Respiratory/Skin Sensitization
H317: May cause an allergic

skin reaction.[1]

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention.[1]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

Hazardous to the Aquatic

Environment

H412: Harmful to aquatic life

with long lasting effects.[1]

P273: Avoid release to the

environment.[1]

Experimental Protocols for Disposal
The disposal of D77 must be conducted in a controlled manner, following established

hazardous waste management protocols. Under no circumstances should this chemical be

disposed of down the drain or in regular trash containers.[2][3]

Personnel Protective Equipment (PPE): Before beginning any disposal procedures, ensure that

appropriate personal protective equipment is worn. This includes:

Safety glasses with side-shields or chemical splash goggles.[4]

Chemical-resistant gloves (e.g., nitrile, neoprene).[4]

A lab coat or other protective clothing.[4]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors.[4][5]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:
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Clearly label D77 waste as "Hazardous Waste."[6]

The waste must be segregated from other incompatible waste streams to prevent

dangerous reactions.[7] Given its composition, it should not be stored with strong oxidizing

agents, bases, or reducing agents.[8]

Container Management:

Use a designated, leak-proof, and chemically compatible container for collecting D77
waste. The container should be in good condition with a secure lid.[6][7]

Keep the waste container closed except when adding waste.[6]

Do not overfill the container; leave adequate headspace (approximately 10%) to allow for

expansion of vapors.[9]

Waste Collection:

For liquid D77, carefully pour the waste into the designated hazardous waste container.

For empty D77 containers, they must be triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.[6][10] After triple-rinsing and air

drying, and with all labels removed or defaced, the container may be disposed of as non-

hazardous waste.[10]

Contaminated materials such as gloves, absorbent pads, and labware should be placed in

a sealed bag and disposed of as hazardous waste.[11]

Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from general laboratory traffic.[9]

Ensure the storage area has secondary containment to capture any potential leaks.[5]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[4][12]

Provide the EHS department or contractor with a complete and accurate description of the

waste, including the chemical name and quantity.[11]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of D77.

Start: D77 Waste Generated Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify and Segregate Waste
(Label as 'Hazardous Waste')

Use Designated, Labeled,
and Closed Waste Container

Collect D77 Waste
(Liquid, Rinsate, Contaminated Materials)

Store in Secure, Ventilated Area
with Secondary Containment

Contact EHS or Licensed
Waste Disposal Contractor End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D77 hazardous waste.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of D77, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific safety protocols and the chemical's Safety Data Sheet for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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